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Compound of Interest

Compound Name: Volvalerenal E

Cat. No.: B14033956 Get Quote

Essential Safety and Handling Guide for
Valerenal
Disclaimer: Information for a compound specifically named "Volvalerenal E" could not be

found. The following guidance is provided for Valerenal, a closely related and likely intended

compound, based on available safety data sheets and scientific literature.

This guide furnishes crucial safety protocols and logistical information for the handling and

disposal of Valerenal, a natural sesquiterpenoid found in the roots of Valeriana officinalis

(valerian).[1] It is intended for researchers, scientists, and professionals in drug development.

Adherence to these procedures is paramount for ensuring laboratory safety and procedural

integrity.

Hazard Identification and Classification
Valerenal is a component of Valerian Root Essential Oil, which is classified as a combustible

liquid that can cause skin and eye irritation, and may cause an allergic skin reaction.[2] It is

also considered toxic to aquatic life with long-lasting effects.[2]
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Hazard Classification Category Hazard Statement

Flammable liquids Category 4 H227: Combustible liquid[2]

Aspiration toxicity Category 1

H304: May be fatal if

swallowed and enters

airways[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[2][3]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[2][3]

Hazardous to the aquatic

environment - Acute
Category 2 H401: Toxic to aquatic life[2]

Hazardous to the aquatic

environment, Chronic
Category 2

H411: Toxic to aquatic life with

long-lasting effects[2]

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment is mandatory when

handling Valerenal.
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PPE Category Item Specification

Eye Protection
Safety glasses with side

shields or goggles

Must comply with EN166 or

equivalent.

Hand Protection Chemical-resistant gloves

Nitrile rubber, butyl rubber, or

Viton®. Inspect gloves prior to

use.

Skin and Body Protection Laboratory coat Long-sleeved, flame-retardant.

Respiratory Protection
Not required under normal use

with adequate ventilation

Use a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges if

ventilation is inadequate.

Handling and Storage
Proper handling and storage are critical to maintaining the stability of Valerenal and ensuring a

safe laboratory environment.

Aspect Procedure

Handling

Handle in a well-ventilated place.[4] Avoid

contact with skin, eyes, and clothing.[5] Avoid

breathing vapors or mist.[3] Keep away from

heat, sparks, and open flames.[2][3] Use non-

sparking tools and explosion-proof equipment.

[2][3]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[4] Recommended

storage temperature is below -18°C.[1] Keep

away from oxidizing agents.

First-Aid Measures
Immediate and appropriate first-aid is crucial in the event of exposure.
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Exposure Route First-Aid Procedure

Inhalation
Move the victim into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Take off contaminated clothing immediately.[4]

Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse with pure water for at least 15 minutes.[4]

Consult a physician.

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water.[4] Never give anything by mouth to an

unconscious person. Call a physician

immediately.[5]

Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following procedures must be followed to

minimize environmental contamination and ensure safety.

Spill Response Workflow
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Spill Occurs

Evacuate non-essential personnel

Ensure adequate ventilation

Remove all sources of ignition

Contain the spill with inert absorbent material

Collect and place in a suitable, closed container for disposal

Clean the spill area

Report the incident

Click to download full resolution via product page

Caption: Workflow for responding to a Valerenal spill.

Disposal Plan
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Valerenal Waste

Collect in a labeled, sealed, and appropriate container

Store in a designated hazardous waste storage area

Arrange for disposal by a licensed hazardous waste disposal vendor

Complete all necessary waste disposal documentation

Click to download full resolution via product page

Caption: Step-by-step plan for the disposal of Valerenal waste.

Disposal Considerations:

Product: Dispose of this material and its container to a licensed hazardous waste disposal

facility. Do not allow product to enter drains.

Contaminated packaging: Dispose of as unused product.

Discharge into the environment must be avoided.[4] Adhered or collected material should be

promptly disposed of, in accordance with appropriate laws and regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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